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Compound of Interest

Compound Name: 4-Bromobiphenyl

Cat. No.: B057062

An In-depth Technical Guide to the Health and Safety Handling of 4-Bromobiphenyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4-
Bromobiphenyl (CAS No. 92-66-0), a compound used in chemical synthesis and with
applications in the production of liquid crystals.[1] Adherence to strict safety protocols is
essential when working with this substance due to its potential health and environmental
hazards.

Chemical and Physical Properties

4-Bromobiphenyl is a white to off-white crystalline solid.[1][2] It is insoluble in water but
soluble in organic solvents such as ethanol, ether, and acetone.[1][3]
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Property Value Source
Molecular Formula C12H9Br [2][4]
Molecular Weight 233.10 g/mol [4]
Melting Point 89-92°C [2]
Boiling Point 310 °C [2]
Flash Point 143 °C [2]
Appearance Colorl.ess to off-white crystals 2]
or solid
Water Solubility Insoluble [3][4]

Hazard Identification and GHS Classification

4-Bromobiphenyl is classified as a hazardous substance.[2] The Globally Harmonized System
(GHS) classification is as follows:

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[4]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2
[4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[2][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][4]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic

Environment, Acute Hazard

life[4]

Signal Word: Danger[2][4]
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Hazard Pictograms:

e Corrosion

o [rritant

e Environmental Hazard

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 4-

Bromobiphenyl to minimize exposure.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses meeting EN166 (EU)
or OSHA 29 CFR 1910.133
standards. A face shield should
be worn if there is a risk of

splashing or dust generation.

To protect against serious eye
damage.[2][5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A flame-
resistant lab coat, fully
buttoned. Long pants and

closed-toe shoes.

To prevent skin irritation.[2][5]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 dust mask) should
be used if ventilation is
insufficient or when handling
large quantities that may

generate dust.[6]

To prevent respiratory tract
irritation.[2][4]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety.
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» Handling: Use in a well-ventilated area, preferably a chemical fume hood.[5][7] Avoid
generating dust.[7] Do not eat, drink, or smoke in the handling area.[2] Wash hands
thoroughly after handling.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] Keep
away from incompatible materials such as strong oxidizing agents.[3][7] Protect from light
and store in a refrigerator.[4]

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.
Eye Contact )

[2][7] Remove contact lenses, if present.[4]

Seek immediate medical attention.[2][7]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact _ o
and shoes.[2][7] Get medical attention if irritation

develops or persists.[2]

Remove to fresh air.[2][7] If not breathing, give
Inhalation artificial respiration.[2][7] If breathing is difficult,
give oxygen.[2][7] Get medical attention.[2][7]

Do NOT induce vomiting.[4] If the person is
conscious, give 1-2 glasses of water to dilute
) the chemical.[4] Never give anything by mouth
Ingestion _ ,
to an unconscious person.[7] Call a poison
control center or doctor immediately for

treatment advice.[4]

Accidental Release and Firefighting Measures

Accidental Release:
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In the event of a spill, follow these procedures:

Evacuate: Isolate the spill area for at least 25 meters (75 feet) for solids.[4]

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, dampen the solid spill material with ethanol and
transfer it to a suitable container for disposal.[4][8] Use absorbent paper dampened with
ethanol to clean up any remaining material.[4][8]

Decontamination: Wash all contaminated surfaces with ethanol followed by a soap and water
solution.[4][8]

Firefighting:

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO2), or Halon
extinguisher.[2][4] Water spray can also be used.[2]

Specific Hazards: This chemical is combustible.[4] Fire may produce irritating, corrosive,
and/or toxic gases, including carbon monoxide, carbon dioxide, and hydrogen halides.[4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Experimental Protocols

The following are representative methodologies for key toxicological experiments. These are

based on established guidelines and should be adapted as necessary for specific laboratory

conditions.

7.1. Acute Oral Toxicity (LDso)

This protocol is based on the principles of the OECD 423 guideline.

Animals: Healthy, young adult rats (e.g., Sprague-Dawley), nulliparous and non-pregnant
females.
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e Housing: House animals individually with controlled temperature, humidity, and a 12-hour
light/dark cycle. Provide standard laboratory diet and water ad libitum.

e Procedure: a. Fast animals overnight prior to dosing. b. Administer 4-Bromobiphenyl orally
by gavage. A starting dose of 300 mg/kg is often used for substances with expected
moderate toxicity. c. Observe animals closely for the first few hours post-dosing and then
daily for 14 days for signs of toxicity and mortality. d. Record body weights at the start and
end of the observation period. e. Perform a gross necropsy on all animals at the end of the
study.

7.2. Dermal Irritation
This protocol is based on the principles of the OECD 404 guideline.
e Animals: Healthy, young adult albino rabbits.

e Procedure: a. About 24 hours before the test, clip the fur from a small area (approximately 6
cm?) on the back of the animal. b. Apply 0.5 g of 4-Bromobiphenyl (moistened with a small
amount of water to form a paste) to the test site. c. Cover the application site with a gauze
patch and semi-occlusive dressing. d. After a 4-hour exposure period, remove the dressing
and wash the test site to remove any residual substance. e. Observe and score for erythema
and edema at 1, 24, 48, and 72 hours after patch removal.

7.3. Eye Irritation
This protocol is based on the principles of the OECD 405 guideline.
e Animals: Healthy, young adult albino rabbits.

e Procedure: a. Apply 0.1 g of the solid 4-Bromobiphenyl into the conjunctival sac of one eye
of the rabbit. The other eye serves as a control. b. Hold the eyelids together for about one
second to prevent loss of the material. c. Do not wash the eye for 24 hours following
instillation. d. Examine and score the cornea, iris, and conjunctivae for lesions at 1, 24, 48,
and 72 hours after application.

Visualized Workflows and Relationships
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The following diagrams, created using the DOT language, illustrate key safety and handling
workflows.

Preparation

Conduct Risk Assessment

l

Review Safety Data Sheet (SDS)

l

Don Appropriate PPE

Handling
Y

Work in a Fume Hood

l

Weigh and Handle Solid

l

Clean Work Area

Storage &lDiSposal

Store in Tightly Closed Container

l

Place in Cool, Dry, Ventilated Area

l

Dispose of Waste According to Regulations
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 4-Bromobiphenyl.
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'
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'
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'
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'
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Click to download full resolution via product page
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Caption: Emergency Response Workflow for a 4-Bromobiphenyl Spill.
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Inhalation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety handling precautions for 4-
Bromobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057062#health-and-safety-handling-precautions-for-
4-bromobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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